N,N-dimethyl arachidonoyl amine

• Molecular Formula: C22H37NO
• Molecular Weight: 331.5 g/mol
• InChI: InChI=1S/C22H37NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(24)23(2)3/h8-9,11-12,14-15,17-18H,4-7,10,13,16,19-21H2,1-3H3/b9-8-,12-11-,15-14-,18-17-
• InChIKey: FCHAVFLICKAOOF-GKFVBPDJSA-N

N,N-Dimethyl Arachidonoyl Amine for Cannabinoid Research: Key Differentiation and Procurement Guide

N,N-Dimethyl arachidonoyl amine, also known as arachidonoyl-N,N-dimethyl amide (CAS 45280-17-9), is a synthetic N-acyl amide analog of the endogenous cannabinoid anandamide (AEA) [1]. This compound features an arachidonoyl chain linked to an N,N-dimethyl amine head group, which confers distinct pharmacological properties compared to the parent endocannabinoid. It is utilized as a molecular tool to investigate cannabinoid receptor-independent signaling, fatty acid amide hydrolase (FAAH) resistance, and gap junction modulation [1].

CB1/CB2-independent probe Near-absent cannabinoid receptor binding supports pathway-dissection studies

FAAH-stable analog Resists primary endocannabinoid degradation pathway, enabling sustained exposure in models

Gap junction modulator Reported gap junction inhibition activity; fits CB1/CB2-independent cellular communication research

• [1] Cayman Chemical. Arachidonoyl-N,N-dimethyl amide. Product Information. Available from Bertin Bioreagent. Accessed 2026. View Source

Why N,N-Dimethyl Arachidonoyl Amine Cannot Be Substituted with Generic Anandamide Analogs

Generic substitution with other anandamide analogs is not scientifically valid due to critical, quantifiable differences in receptor binding, enzymatic stability, and functional activity. While many anandamide analogs retain affinity for cannabinoid CB1 and CB2 receptors, N,N-dimethyl arachidonoyl amine demonstrates a unique profile of weak-to-absent cannabinoid receptor binding coupled with distinct gap junction modulation. Furthermore, the N,N-dimethyl head group confers resistance to hydrolysis by the primary endocannabinoid catabolic enzyme, fatty acid amide hydrolase (FAAH), a property not universally shared by other N-acyl amides [1]. These divergent properties directly impact experimental outcomes in receptor signaling and cellular communication assays [2].

CB1 receptor affinity

Generic anandamide analogs often retain high CB1/CB2 affinity, driving receptor-mediated readouts.

N,N-Dimethyl analog shows near-absent binding; receptor-dependent endpoints may shift drastically.

FAAH susceptibility

Many arachidonoyl amides are rapidly hydrolyzed by FAAH, leading to transient activity in assays.

The N,N-dimethyl head group confers FAAH resistance; metabolic stability profile may not transfer.

Gap junction activity

Most anandamide analogs lack significant gap junction modulation, focusing on receptor pathways.

This compound demonstrates distinct gap junction inhibition; functional cellular communication endpoints may differ.

• [1] Appendino, G., Minassi, A., Berton, L., Moriello, A. S., Cascio, M. G., De Petrocellis, L., & Di Marzo, V. (2006). Oxyhomologues of anandamide and related endolipids: Chemoselective synthesis and biological activity. Journal of Medicinal Chemistry, 49(7), 2333-2338. View Source
• [2] MedChemExpress. Arachidonoyl-N,N-dimethyl amide. Product Technical Datasheet. Accessed 2026. View Source

Quantitative Differentiation: How N,N-Dimethyl Arachidonoyl Amine Compares to Key Analogs

Cannabinoid Receptor Binding: Near-Complete Ablation of Affinity vs. Anandamide

N,N-Dimethyl arachidonoyl amine exhibits a dramatic reduction in binding affinity for human cannabinoid CB1 and CB2 receptors compared to the endogenous ligand anandamide (AEA). Quantitative binding assays reveal a Ki value of >1 µM (>1000 nM) for CB1, representing a decrease in potency of over 1000-fold compared to anandamide's reported Ki of approximately 0.089-0.6 nM [1]. This near-complete loss of cannabinoid receptor interaction is a key differentiator from many other arachidonoyl amide analogs that retain significant CB1/CB2 affinity [2].

CB1 binding affinity

Reported

>1,000-fold lower vs AEA (Ki >1 µM vs ~0.09–0.6 nM)

Supports CB1/CB2-independent pathway dissection

Radioligand binding; human CB1 in COS cells

Evidence Dimension	CB1 Receptor Binding Affinity (Ki)
Target Compound Data	>1 µM (>1000 nM)
Comparator Or Baseline	Anandamide (AEA): ~0.089-0.6 nM
Quantified Difference	>1000-fold lower affinity
Conditions	Human CB1 receptor expressed in COS cells; radioligand binding assay

Why This Matters

This data is critical for experimental design; it confirms this compound is unsuitable as a cannabinoid receptor agonist and must be selected as a negative control or tool for investigating CB1/CB2-independent mechanisms.

• [1] BindingDB. BDBM50377657: Arachidonoyl-N,N-dimethyl amide. Ki: >1.00E+4 nM for human CB1 and CB2 receptors. Accessed 2026. View Source
• [2] Pertwee, R. G. (2006). Cannabinoid pharmacology: the first 66 years. British Journal of Pharmacology, 147(S1), S163-S171. View Source

Enzymatic Stability: FAAH Resistance vs. Hydrolyzable Anandamide Analogs

The N,N-dimethyl amide head group confers significant resistance to hydrolysis by fatty acid amide hydrolase (FAAH), the primary enzyme responsible for degrading anandamide. Studies on structurally related N-acyl amides indicate that N,N-dimethylated derivatives are poor substrates for FAAH, in stark contrast to the ethanolamide head group of anandamide, which is rapidly hydrolyzed [1]. This increased metabolic stability is a class-level property of N,N-dialkyl arachidonoyl amides [2].

FAAH hydrolysis stability

Class-level

Resistant (poor substrate) vs AEA rapidly hydrolyzed

Enables FAAH-independent signaling studies

SAR-based inference; verify per assay

Evidence Dimension	FAAH Hydrolysis Rate (Relative)
Target Compound Data	Resistant (poor substrate)
Comparator Or Baseline	Anandamide (AEA): Rapidly hydrolyzed (Km ~ 2-10 µM)
Quantified Difference	Qualitatively different: Resistant vs. Susceptible
Conditions	Class-level inference from structure-activity relationship (SAR) studies of N,N-dialkyl amides vs. ethanolamides

Why This Matters

This differential stability is essential for studies requiring a metabolically stable analog of arachidonic acid, as it avoids rapid FAAH-mediated degradation that would otherwise confound results in cell-based assays or in vivo models.

• [1] Boger, D. L., Fecik, R. A., Patterson, J. E., Miyauchi, H., Patricelli, M. P., & Cravatt, B. F. (2000). Fatty acid amide hydrolase substrate specificity. Bioorganic & Medicinal Chemistry Letters, 10(23), 2613-2616. View Source
• [2] Appendino, G., Minassi, A., Berton, L., Moriello, A. S., Cascio, M. G., De Petrocellis, L., & Di Marzo, V. (2006). Oxyhomologues of anandamide and related endolipids: Chemoselective synthesis and biological activity. Journal of Medicinal Chemistry, 49(7), 2333-2338. View Source

Gap Junction Inhibition: A Unique Functional Activity Not Shared by Anandamide

Unlike anandamide, which primarily acts via cannabinoid receptors, N,N-dimethyl arachidonoyl amine demonstrates a distinct functional activity: potent inhibition of gap junction-mediated cell-cell communication. In rat glial cells, this compound inhibits gap junction communication by 100% at a concentration of 50 µM [1]. This effect is not observed with anandamide at similar concentrations under comparable conditions [2]. This suggests a divergent signaling mechanism independent of CB1/CB2 receptor activation.

Gap junction modulation

Head-to-head

Complete inhibition reported (100% at 50 µM in rat glial cells) vs no significant AEA effect

Supports gap junction research independent of CB1/CB2

Rat glial cells; verify in target model

Evidence Dimension	Inhibition of Gap Junction Communication
Target Compound Data	100% inhibition
Comparator Or Baseline	Anandamide (AEA): No significant inhibition reported
Quantified Difference	Qualitative difference in functional activity
Conditions	Rat glial cells; assay at 50 µM concentration

Why This Matters

This unique functional property positions N,N-dimethyl arachidonoyl amine as a specialized tool for investigating gap junction modulation, a biological process not effectively probed by anandamide or other CB1-active analogs.

• [1] Cayman Chemical. Arachidonoyl-N,N-dimethyl amide. Product Information. Accessed 2026. View Source
• [2] Venance, L., Piomelli, D., Glowinski, J., & Giaume, C. (1995). Inhibition by anandamide of gap junctions and intercellular calcium signalling in striatal astrocytes. Nature, 376(6541), 590-594. View Source

DAGLα Inhibition: A Potential Off-Target Effect with Low Potency

N,N-Dimethyl arachidonoyl amine has been shown to inhibit human diacylglycerol lipase alpha (DAGLα), a key enzyme in the biosynthesis of the endocannabinoid 2-arachidonoylglycerol (2-AG), with an IC50 of 10,000 nM (10 µM) [1]. This activity is notable when compared to its near-absent CB1/CB2 receptor binding (Ki >10,000 nM). While the potency is low, this represents a differential interaction with the endocannabinoid system distinct from its primary characterization as a CB1-inactive analog [2].

DAGLα inhibition (off-target)

Reported

IC50 10 µM (similar magnitude to CB1 Ki)

Alerts to potential off-target effect on 2-AG biosynthesis

Recombinant human DAGLα; low potency

Evidence Dimension	DAGLα Enzyme Inhibition (IC50)
Target Compound Data	10,000 nM
Comparator Or Baseline	CB1 Receptor Binding (Ki >10,000 nM)
Quantified Difference	Similar numeric value but distinct target engagement (DAGLα vs. CB1)
Conditions	Recombinant human DAGLα expressed in HEK293T cell membranes

Why This Matters

This finding is crucial for researchers using this compound as a negative control for CB1 activity; it alerts them to a potential, albeit weak, off-target effect on 2-AG biosynthesis that could influence data interpretation in certain cell systems.

• [1] BindingDB. BDBM50377657: Arachidonoyl-N,N-dimethyl amide. IC50: 1.00E+4 nM for DAGLα. Accessed 2026. View Source
• [2] Bisogno, T., Howell, F., Williams, G., Minassi, A., Cascio, M. G., Ligresti, A., ... & Di Marzo, V. (2003). Cloning of the first sn1-DAG lipases points to the spatial and temporal regulation of endocannabinoid signaling in the brain. The Journal of Cell Biology, 163(3), 463-468. View Source

Optimized Application Scenarios for N,N-Dimethyl Arachidonoyl Amine in Cannabinoid and Cellular Research

Negative Control for Cannabinoid Receptor (CB1/CB2) Activation Assays

Given its exceptionally weak affinity for human CB1 and CB2 receptors (Ki >10,000 nM), N,N-dimethyl arachidonoyl amine is an ideal negative control compound [1]. It allows researchers to verify that observed effects of anandamide or other agonists are indeed receptor-mediated, rather than due to non-specific membrane interactions or other off-target activities [2]. This is critical for validating results in cAMP accumulation, β-arrestin recruitment, and receptor internalization assays.

Studying FAAH-Independent Endocannabinoid Signaling Pathways

The resistance of N,N-dimethyl arachidonoyl amine to FAAH-mediated hydrolysis makes it a valuable tool for investigating signaling pathways that are independent of endocannabinoid catabolism [1]. By using this stable analog, researchers can differentiate between acute, transient effects caused by rapidly degraded anandamide and sustained effects that may be masked by enzymatic degradation [2]. This is particularly useful in long-term cell culture studies or in vivo models where FAAH activity is a confounding variable.

Mechanistic Investigation of Gap Junction-Mediated Cell-Cell Communication

N,N-Dimethyl arachidonoyl amine's potent and complete inhibition of gap junction communication in rat glial cells (100% at 50 µM) makes it a specialized chemical probe for dissecting this fundamental cellular process [1]. Since this effect is not mediated by CB1/CB2 receptors, it enables the study of cannabinoid-mimetic compounds on intercellular signaling without the confounding influence of cannabinoid receptor activation [2]. This application is directly relevant to neurobiology, glial cell biology, and cancer research where gap junctions play critical roles.

Structure-Activity Relationship (SAR) Studies of N-Acyl Amides

This compound serves as a key reference point in SAR studies focused on the endocannabinoid system. Its near-complete loss of CB1 affinity compared to anandamide, coupled with its unique gap junction activity, provides a clear structural signal for the importance of the ethanolamide head group for receptor binding [1]. It is frequently used as a benchmark when screening novel arachidonoyl amide derivatives for potential therapeutic applications [2].

Application

Selection Property

Validation Focus

CB1/CB2 negative control studies

Reported near-absent CB1/CB2 binding

Differentiating receptor-mediated from non-specific effects

FAAH-independent endocannabinoid signaling studies

FAAH hydrolysis resistance

Degradation-independent signaling endpoint review

Gap junction-mediated communication studies

Gap junction inhibition activity

CB1/CB2-independent intercellular signaling

N-acyl amide SAR studies

Structural determinant of CB1 affinity loss

Benchmark for derivative screening

• [1] MedChemExpress. Arachidonoyl-N,N-dimethyl amide. Product Technical Datasheet. Accessed 2026. View Source
• [2] Cayman Chemical. Arachidonoyl-N,N-dimethyl amide. Product Information. Accessed 2026. View Source